Cas no 1554168-14-7 (3-(fluoromethyl)morpholine)

3-(Fluoromethyl)morpholine is a fluorinated morpholine derivative characterized by the presence of a fluoromethyl group at the 3-position of the morpholine ring. This structural modification enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, where the fluorine moiety can improve metabolic stability and bioavailability. The compound’s reactivity, particularly in nucleophilic substitution reactions, makes it valuable for introducing fluoromethyl groups into target molecules. Its well-defined chemical properties and compatibility with standard synthetic protocols ensure consistent performance in complex organic transformations. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture or reactive environments.
3-(fluoromethyl)morpholine structure
3-(fluoromethyl)morpholine structure
Product Name:3-(fluoromethyl)morpholine
CAS No:1554168-14-7
MF:C5H10FNO
MW:119.137404918671
CID:5950204
PubChem ID:22342569
Update Time:2025-11-01

3-(fluoromethyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • Morpholine, 3-(fluoromethyl)-
    • 3-(Fluoromethyl)morpholine
    • 1554168-14-7
    • SCHEMBL7505556
    • EN300-1830019
    • 3-(fluoromethyl)morpholine
    • Inchi: 1S/C5H10FNO/c6-3-5-4-8-2-1-7-5/h5,7H,1-4H2
    • InChI Key: WRDJFLOJXLGDDU-UHFFFAOYSA-N
    • SMILES: N1CCOCC1CF

Computed Properties

  • Exact Mass: 119.074642105g/mol
  • Monoisotopic Mass: 119.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 69.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 0.992±0.06 g/cm3(Predicted)
  • Boiling Point: 172.8±20.0 °C(Predicted)
  • pka: 7.81±0.40(Predicted)

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Additional information on 3-(fluoromethyl)morpholine

Introduction to 3-(fluoromethyl)morpholine (CAS No. 1554168-14-7)

3-(fluoromethyl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1554168-14-7, is a significant compound in the realm of pharmaceutical and chemical research. This morpholine derivative features a fluoromethyl substituent, which imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The morpholine core is a six-membered heterocyclic amine, known for its stability and versatility in medicinal chemistry. The introduction of a fluoromethyl group at the 3-position enhances the compound's reactivity and potential biological activity. This modification has garnered considerable attention in recent years due to its role in developing novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in improving pharmacokinetic profiles and binding affinity. 3-(fluoromethyl)morpholine exemplifies this trend, as it serves as a building block for designing molecules with enhanced efficacy and selectivity. Its incorporation into drug candidates has been explored in several therapeutic areas, including oncology, neurology, and infectious diseases.

In oncology research, 3-(fluoromethyl)morpholine derivatives have been investigated for their potential to modulate key signaling pathways involved in cancer progression. For instance, studies have demonstrated that certain analogs of this compound can inhibit enzymes such as tyrosine kinases, which are crucial in tumor growth and metastasis. The fluoromethyl moiety plays a pivotal role in enhancing the interactions between these inhibitors and their target proteins.

Neurological applications of 3-(fluoromethyl)morpholine have also been explored. Researchers have synthesized derivatives that exhibit properties similar to those of known antipsychotic and antidepressant drugs. The fluorine atom's ability to influence metabolic stability and blood-brain barrier penetration makes this class of compounds particularly promising for central nervous system (CNS) therapies.

The compound's utility extends beyond pharmaceuticals; it is also employed in agrochemical research. Fluorinated morpholines have shown promise as intermediates in the synthesis of pesticides and herbicides, offering improved environmental persistence and target specificity. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

The synthesis of 3-(fluoromethyl)morpholine typically involves multi-step organic reactions, often starting from commercially available precursors such as morpholine and fluoromethanol derivatives. Advanced catalytic methods have been developed to streamline these processes, reducing reaction times and improving yields. These innovations are critical for scaling up production while maintaining cost-effectiveness.

From a chemical perspective, 3-(fluoromethyl)morpholine exhibits interesting electronic properties due to the presence of both nitrogen and fluorine atoms. The electronegativity difference between these elements leads to significant dipole moments, influencing its solubility and reactivity. This characteristic has been leveraged in designing novel materials with applications in organic electronics and sensors.

The growing interest in fluorinated compounds has spurred extensive computational studies to understand their molecular interactions at a quantum mechanical level. These investigations have provided insights into how the fluoromethyl group modulates electronic distributions within bioactive molecules, aiding in the rational design of next-generation drugs.

Ethical considerations are paramount when developing new chemical entities like 3-(fluoromethyl)morpholine. Rigorous toxicological assessments are conducted to ensure safety for both human use and environmental disposal. Regulatory agencies require comprehensive data on metabolic pathways, excretion rates, and potential side effects before approving any new applications.

The future prospects of 3-(fluoromethyl)morpholine are bright, with ongoing research focusing on expanding its applications into emerging fields such as nanomedicine and green chemistry. Innovations in synthetic methodologies continue to unlock new possibilities for this versatile compound, reinforcing its importance as a cornerstone in modern chemical biology.

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